Biotin-PEG3-NHS ester
Biotin-PEG3-NHS ester
Biotin-PEG3-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1253286-56-4
VCID:
VC0521322
InChI:
InChI=1S/C23H36N4O9S/c28-18(4-2-1-3-17-22-16(15-37-17)25-23(32)26-22)24-8-10-34-12-14-35-13-11-33-9-7-21(31)36-27-19(29)5-6-20(27)30/h16-17,22H,1-15H2,(H,24,28)(H2,25,26,32)/t16-,17-,22-/m0/s1
SMILES:
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3
Molecular Formula:
C23H36N4O9S
Molecular Weight:
544.62
Biotin-PEG3-NHS ester
CAS No.: 1253286-56-4
Cat. No.: VC0521322
Molecular Formula: C23H36N4O9S
Molecular Weight: 544.62
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Biotin-PEG3-NHS ester is PEG derivative containing a biotin group and an NHS ester group. The NHS group reacts specifically and efficiently with lysine and N-terminal amino groups at pH 7-9 to form stable amide bonds. PEG Linkers may be useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 1253286-56-4 |
| Molecular Formula | C23H36N4O9S |
| Molecular Weight | 544.62 |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]propanoate |
| Standard InChI | InChI=1S/C23H36N4O9S/c28-18(4-2-1-3-17-22-16(15-37-17)25-23(32)26-22)24-8-10-34-12-14-35-13-11-33-9-7-21(31)36-27-19(29)5-6-20(27)30/h16-17,22H,1-15H2,(H,24,28)(H2,25,26,32)/t16-,17-,22-/m0/s1 |
| Standard InChI Key | QIAUJZJSFIYGMH-HOIFWPIMSA-N |
| SMILES | C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3 |
| Appearance | Solid powder |
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